2-Methoxymethyl-4-nitrophenol

• Molecular Formula: C8H9NO4
• Molecular Weight: 183.16 g/mol
• IUPAC Name: 2-(methoxymethyl)-4-nitrophenol
• InChI: InChI=1S/C8H9NO4/c1-13-5-6-4-7(9(11)12)2-3-8(6)10/h2-4,10H,5H2,1H3
• InChI Key: LDKUCBVEAIZHKZ-UHFFFAOYSA-N
• Canonical SMILES: COCC1=C(C=CC(=C1)[N+](=O)[O-])O

Description

2-Methoxymethyl-4-nitrophenol is a useful research compound. Its molecular formula is C8H9NO4 and its molecular weight is 183.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

18.7 g (0.1 mol) of 2-chloromethyl-4-nitrophenol and 50 ml of pure methanol were mixed together and refluxed for 2 hours 30 minutes. 37 ml of sodium methoxide (0.2 mol, 5.4 N solution in MeOH) were added and the mixture was refluxed for another 30 minutes. The resulting mixture was cooled in an ice bath and diluted with 350 ml of water, and the insoluble matter formed was filtered off. The filtrate was acidified with acetic acid (10 ml). The crystalline product was filtered off by suction, reslurried in ice-cold water and then dried over P2O5 at 40° C. 11.4 g of crude products were isolated and then recrystallized from 15 ml of isopropyl acetate to give 7.5 g of expected product.